molecular formula C11H13BClNO4S B8758161 (4-(tert-Butoxycarbonyl)-2-chloro-4H-thieno[3,2-b]pyrrol-5-yl)boronic acid

(4-(tert-Butoxycarbonyl)-2-chloro-4H-thieno[3,2-b]pyrrol-5-yl)boronic acid

Cat. No.: B8758161
M. Wt: 301.56 g/mol
InChI Key: XZMDGNQOHGGWQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-(tert-Butoxycarbonyl)-2-chloro-4H-thieno[3,2-b]pyrrol-5-yl)boronic acid is a useful research compound. Its molecular formula is C11H13BClNO4S and its molecular weight is 301.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13BClNO4S

Molecular Weight

301.56 g/mol

IUPAC Name

[2-chloro-4-[(2-methylpropan-2-yl)oxycarbonyl]thieno[3,2-b]pyrrol-5-yl]boronic acid

InChI

InChI=1S/C11H13BClNO4S/c1-11(2,3)18-10(15)14-6-4-9(13)19-7(6)5-8(14)12(16)17/h4-5,16-17H,1-3H3

InChI Key

XZMDGNQOHGGWQB-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC2=C(N1C(=O)OC(C)(C)C)C=C(S2)Cl)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-chloro-4H-thieno[3,2-b]pyrrole-4-carboxylate (0.52 g, 2 mmol) and B(OiPr)3 (0.7 mL, 3 mmol) in 10 mL of THF cooled at 0° C. was added a LDA solution (4 mmol, prepared from 0.56 mL of iPr2NH, 5.84 mL of THF and 1.6 mL of 2.5 M n-BuLi solution in hexane) by a syringe pump over a period of 2 h. The reaction mixture was stirred for additional 6 h at 0° C. before being quenched by addition of 20 mL of saturated NH4Cl solution. The product was extracted with 2×20 mL of EtOAc, dried over Na2SO4, filtered and concentrated. The residue was purified by Combiflash on a silica gel column eluted with a gradient of up to 60% EtOAc/hexanes to give 0.3 g of the title compound as a solid.
Quantity
0.52 g
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.56 mL
Type
reactant
Reaction Step Two

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